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Compound of Interest

Compound Name: ADX71743

Cat. No.: B605195

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like ADX71743 are paramount to ensuring laboratory safety and
environmental protection. While specific disposal protocols for ADX71743 are not publicly
available, adherence to general best practices for chemical waste management is essential.
This guide provides a step-by-step operational plan for the safe disposal of ADX71743, based
on standard laboratory procedures.

Key Chemical Properties

A summary of the known chemical and physical properties of ADX71743 is provided below.
This information is crucial for a comprehensive understanding of the compound and for making
informed decisions on its handling and disposal.
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Property Value

6-(2,4-dimethylphenyl)-2-ethyl-4,5,6,7-

UPAC Name tetrahydro-1,3-benzoxazol-4-one[1]
Molecular Formula C17H19NOZ2[1]

Molar Mass 269.344 g-mol-1[1]

Appearance Not specified

Solubility Not specified

) Negative allosteric modulator of the
Chemical Type .
metabotropic glutamate receptor 7[1]

Standard Disposal Protocol for ADX71743

The following procedure outlines the recommended steps for the disposal of ADX71743, in the
absence of specific manufacturer guidelines. This protocol is based on general principles of
laboratory chemical waste management.

1. Personal Protective Equipment (PPE):

» Before handling ADX71743, ensure appropriate PPE is worn, including safety goggles,
chemical-resistant gloves, and a lab coat.

2. Waste Segregation:
e Do not mix ADX71743 waste with other waste streams.

o Designate a specific, clearly labeled waste container for ADX71743 and any materials
contaminated with it (e.g., pipette tips, weighing boats, contaminated gloves).

3. Containerization:

o Use a chemically resistant, leak-proof container for waste collection. The container must be
securely sealed to prevent spills or vaporization.
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e The container should be labeled with the full chemical name ("ADX71743"), the appropriate
hazard symbols (if known), and the date of waste accumulation.

4. Storage of Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Follow any specific storage conditions recommended for the compound, such as
temperature or light sensitivity.

5. Disposal Request:

e Once the waste container is full or is no longer needed, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.

e Provide the EHS office or contractor with all available information on the compound,
including its name, quantity, and any known hazards.

6. Documentation:

e Maintain a detailed record of the disposal process, including the date, quantity of waste, and
the name of the disposal vendor. This documentation is crucial for regulatory compliance.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for ADX71743.
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Step 1: Don Personal
Protective Equipment (PPE)

:

Step 2: Segregate ADX71743
Waste

:

Step 3: Use Labeled,
Leak-Proof Waste Container

:

Step 4: Store Waste in a
Designated Secure Area

Step 5: Arrange for Professional
Disposal via EHS

Step 6: Complete and
File Disposal Documentation

Click to download full resolution via product page
Caption: General workflow for the proper disposal of laboratory chemical waste.

It is imperative to consult your institution's specific safety and disposal guidelines, as local
regulations may vary. By following these general procedures, researchers can ensure the safe
and responsible management of ADX71743 waste, thereby fostering a secure and compliant
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605195#adx71743-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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